Cas no 562-23-2 ((-)-Eremophilon)

• Product Name: (-)-Eremophilon
• CAS No: 562-23-2
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1998873
• PubChem ID: 21591457
• Update Time: 2025-04-21

(-)-Eremophilon Chemical and Physical Properties

Names and Identifiers

• (-)-Eremophilon
• (3S-(3alpha,4aalpha,5alpha))-3,4,4a,5,6,7-hexahydro-4a,5-dimethyl-3-(1-methylethenyl)-1(2H)-naphthalenone
• 1(10),11-eremophiladien-9-one
• Eremophila-1(10),11-dien-9-on
• eremophila-1(10),11-dien-9-one
• Eremophilen
• eremophilone
• (3S)-3,4,4a,5,6,7-Hexahydro-4aβ,5β-dimethyl-3-isopropenylnaphthalen-1(2H)-one
• 562-23-2
• SCHEMBL408672
• (3S,4aR,5S)-4a,5-dimethyl-3-prop-1-en-2-yl-2,3,4,5,6,7-hexahydronaphthalen-1-one
• BSUGIIZTULADOL-YWPYICTPSA-N

• Inchi： 1S/C15H22O/c1-10(2)12-8-14(16)13-7-5-6-11(3)15(13,4)9-12/h7,11-12H,1,5-6,8-9H2,2-4H3
• InChI Key： BSUGIIZTULADOL-UHFFFAOYSA-N
• SMILES： CC1C2(C(C(CC(C(=C)C)C2)=O)=CCC1)C

Computed Properties

• Exact Mass: 218.167065321Da
• Monoisotopic Mass: 218.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.873
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids